Cas no 65237-13-0 (ethyl 4-amino-3-phenylisothiazole-5-carboxylate)

ethyl 4-amino-3-phenylisothiazole-5-carboxylate structure
65237-13-0 structure
Product Name:ethyl 4-amino-3-phenylisothiazole-5-carboxylate
CAS No:65237-13-0
MF:C12H12N2O2S
MW:248.300881385803
CID:401721
PubChem ID:12553630
Update Time:2025-04-19

ethyl 4-amino-3-phenylisothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-amino-3-phenylisothiazole-5-carboxylate
    • 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl-, ethyl ester
    • Ethyl 4-amino-3-phenyl-1,2-thiazole-5-carboxylate
    • 4-Amino-3-phenylisothiazol-5-carbonsaeure-ethylester
    • 4-amino-3-phenyl-isothiazole-5-carboxylic acid ethyl ester
    • AK-95310
    • ANW-66878
    • CTK1J7874
    • ethyl 3-phenyl-4-aminoisothiazole-5-carboxylate
    • Ethyl-3-phenyl-4-aminoisothiazole-5-carboxylate
    • KB-253264
    • Oprea1_785714
    • Ethyl4-amino-3-phenylisothiazole-5-carboxylate
    • EN300-138925
    • 65237-13-0
    • DTXSID00502317
    • SCHEMBL11000332
    • AKOS014753264
    • CS-0234143
    • A846530
    • MDL： MFCD00848440
    • Inchi： 1S/C12H12N2O2S/c1-2-16-12(15)11-9(13)10(14-17-11)8-6-4-3-5-7-8/h3-7H,2,13H2,1H3
    • InChI Key： MLEQHRMXDILIKJ-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)OCC)=C(C(C2C=CC=CC=2)=N1)N

Computed Properties

  • Exact Mass: 248.06206
  • Monoisotopic Mass: 248.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • Density: 1.279
  • Melting Point: 49-50 ºC
  • PSA: 65.21

ethyl 4-amino-3-phenylisothiazole-5-carboxylate Security Information

  • Storage Condition：Sealed in dry,2-8°C

ethyl 4-amino-3-phenylisothiazole-5-carboxylate Pricemore >>

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ethyl 4-amino-3-phenylisothiazole-5-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:65237-13-0)ethyl 4-amino-3-phenylisothiazole-5-carboxylate
Order Number:A846530
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:10
Price ($):1227.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:65237-13-0)ethyl 4-amino-3-phenylisothiazole-5-carboxylate
A846530
Purity:99%
Quantity:1g
Price ($):1227.0
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